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Compound Name: N-Nitroso-meglumine

Cat. No.: B13415366 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The landscape of pharmaceutical impurities is continually evolving, with nitrosamines remaining

a critical area of focus for regulatory bodies and manufacturers worldwide. The identification of

N-Nitroso-meglumine, a nitrosamine impurity derived from the widely used excipient

meglumine, necessitates a thorough understanding of its profile in comparison to other known

nitrosamine impurities. This guide provides an objective comparison of N-Nitroso-meglumine
with other well-characterized nitrosamines, supported by available data and detailed

experimental protocols for their assessment.

Executive Summary
N-Nitroso-meglumine is a potential impurity in pharmaceutical products containing

meglumine, formed through the nitrosation of the secondary amine in the meglumine structure.

While comprehensive toxicological data for N-Nitroso-meglumine is not yet publicly available,

the broader class of nitrosamines is recognized for its carcinogenic potential. This guide will

compare the chemical properties of N-Nitroso-meglumine with those of well-studied

nitrosamines such as N-nitrosodimethylamine (NDMA) and N-nitrosodiethylamine (NDEA), and

present the established experimental protocols for the detection and toxicological assessment

of such impurities.
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A comparison of the fundamental chemical and physical properties of N-Nitroso-meglumine,

NDMA, and NDEA is crucial for understanding their behavior and for the development of

analytical methods.

Property
N-Nitroso-
meglumine

N-
Nitrosodimethylami
ne (NDMA)

N-
Nitrosodiethylamin
e (NDEA)

Molecular Formula C7H16N2O6[1] C2H6N2O C4H10N2O

Molecular Weight 224.21 g/mol [1] 74.08 g/mol 102.14 g/mol

Parent Compound Meglumine[2] Dimethylamine Diethylamine

Volatility

Non-volatile (predicted

due to high polarity

and molecular weight)

[3]

Volatile[4] Volatile[3]

Solubility

Expected to be highly

soluble in water due to

multiple hydroxyl

groups.

Soluble in water Soluble in water

Formation Mechanisms
Nitrosamine impurities typically form from the reaction of secondary or tertiary amines with

nitrosating agents, such as nitrous acid, which can be formed from nitrites under acidic

conditions.[1]

N-Nitroso-meglumine Formation
N-Nitroso-meglumine can form if the secondary amine in the meglumine molecule reacts with

a nitrosating agent. Meglumine is a common excipient used to enhance the solubility and

stability of active pharmaceutical ingredients (APIs).[1] The risk of N-Nitroso-meglumine
formation exists during drug manufacturing or storage if nitrites are present as contaminants in

raw materials or the processing environment.[1]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b13415366?utm_src=pdf-body
https://www.adventchembio.com/chemistry-insights/n-nitroso-meglumine-impurity-pharma
https://www.adventchembio.com/chemistry-insights/n-nitroso-meglumine-impurity-pharma
https://veeprho.com/impurities/n-nitroso-meglumine/
https://www.youtube.com/watch?v=_xrK5XKJlaE
https://www.atsdr.cdc.gov/toxprofiles/tp141-c1.pdf
https://www.youtube.com/watch?v=_xrK5XKJlaE
https://www.adventchembio.com/chemistry-insights/n-nitroso-meglumine-impurity-pharma
https://www.benchchem.com/product/b13415366?utm_src=pdf-body
https://www.benchchem.com/product/b13415366?utm_src=pdf-body
https://www.adventchembio.com/chemistry-insights/n-nitroso-meglumine-impurity-pharma
https://www.benchchem.com/product/b13415366?utm_src=pdf-body
https://www.adventchembio.com/chemistry-insights/n-nitroso-meglumine-impurity-pharma
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13415366?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Meglumine
(Secondary Amine)

N-Nitroso-meglumine

Nitrosation

Nitrosating Agent
(e.g., Nitrous Acid)

Click to download full resolution via product page

Figure 1: Formation of N-Nitroso-meglumine.

General Nitrosamine Formation
The formation of other nitrosamines, such as NDMA and NDEA, follows a similar pathway

involving their respective precursor amines (dimethylamine for NDMA and diethylamine for

NDEA) and a nitrosating agent. These precursors can be present as impurities in solvents,

reagents, or starting materials used in API synthesis.[5]

Toxicological Profile: A Data Gap for N-Nitroso-
meglumine
A significant gap exists in the publicly available toxicological data for N-Nitroso-meglumine. A

material safety data sheet for N-Nitroso-meglumine indicates no available data for acute oral

toxicity (LD50), germ cell mutagenicity, or carcinogenicity.[6] This lack of data underscores the

importance of applying established testing protocols to assess its potential risk.

In contrast, extensive toxicological data are available for other nitrosamines, particularly NDMA

and NDEA, which are classified as probable human carcinogens (Group 2A) by the

International Agency for Research on Cancer (IARC).[4][7]
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Nitrosamine Mutagenicity (Ames Test) Carcinogenicity

N-Nitroso-meglumine No data available[6] No data available[6]

NDMA
Positive with metabolic

activation[8]

Potent carcinogen in multiple

animal species, primarily

targeting the liver.[4][7]

NDEA
Positive with metabolic

activation[8]

Potent carcinogen, particularly

affecting the respiratory tract

and liver in animal models.[7]

Experimental Protocols for Mutagenicity
Assessment: The Enhanced Ames Test
Given the known mutagenic potential of the nitrosamine class, the bacterial reverse mutation

assay (Ames test) is a critical tool for assessing the genotoxicity of any new nitrosamine

impurity. For nitrosamines, an "enhanced" Ames test protocol is recommended to improve the

sensitivity of detection.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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